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Compound of Interest

Compound Name:
Tributyl(3-

methoxyphenyl)stannane

Cat. No.: B044060 Get Quote

An In-depth Technical Guide on Tributyl(3-methoxyphenyl)stannane

This guide provides essential technical data for Tributyl(3-methoxyphenyl)stannane, a

compound of interest to researchers, scientists, and professionals in the field of drug

development and organic synthesis.

Core Molecular Data
The fundamental molecular properties of Tributyl(3-methoxyphenyl)stannane are

summarized below. This information is critical for stoichiometric calculations, analytical

characterization, and experimental design.

Property Value

Molecular Formula C19H34OSn[1]

Molecular Weight 397.18 g/mol [2]

Monoisotopic Mass 398.163168 Da

Structural Representation
A logical diagram illustrating the primary structural components of Tributyl(3-
methoxyphenyl)stannane is provided below. This visualization clarifies the connectivity of the
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tributyltin moiety and the 3-methoxyphenyl group.

Structural components of Tributyl(3-methoxyphenyl)stannane
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A diagram showing the connectivity of the core atomic and functional groups in Tributyl(3-
methoxyphenyl)stannane.

Experimental Protocols
Detailed experimental protocols involving organotin compounds like Tributyl(3-
methoxyphenyl)stannane are highly dependent on the specific reaction. However, a general

protocol for a Stille coupling reaction, a common application for such compounds, is outlined

below.

General Protocol for a Stille Cross-Coupling Reaction:

Reagent Preparation: In a clean, dry Schlenk flask under an inert atmosphere (e.g., argon or

nitrogen), dissolve the aryl halide or triflate (1.0 equivalent), Tributyl(3-
methoxyphenyl)stannane (1.1-1.5 equivalents), and a palladium catalyst (e.g., Pd(PPh3)4,

1-5 mol%) in a suitable anhydrous solvent (e.g., toluene, THF, or DMF).

Reaction Initiation: Add any necessary ligands or additives (e.g., copper(I) iodide as a co-

catalyst).

Reaction Conditions: Heat the reaction mixture to the appropriate temperature (typically

between 80-120 °C) and monitor the reaction progress using a suitable analytical technique

such as thin-layer chromatography (TLC), gas chromatography (GC), or liquid

chromatography-mass spectrometry (LC-MS).
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Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with a

suitable organic solvent (e.g., ethyl acetate or diethyl ether) and wash with an aqueous

solution of potassium fluoride to remove tin byproducts. Further washings with water and

brine may be necessary.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or

MgSO4), filter, and concentrate the solvent under reduced pressure. Purify the crude product

by column chromatography on silica gel to obtain the desired coupled product.

Characterization: Characterize the purified product using spectroscopic methods such as 1H

NMR, 13C NMR, and mass spectrometry to confirm its identity and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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